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Compound of Interest

Compound Name: 1-(Perfluoro-n-octyl)tetradecane

Cat. No.: B159541

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Perfluoro-n-octyl)tetradecane is a semi-volatile, fluorinated hydrocarbon. Its unique
structure, combining a fully fluorinated octyl chain with a hydrocarbon tetradecane chain,
imparts distinct physical and chemical properties. Accurate characterization of this and similar
molecules is crucial for its application in various fields, including materials science and as a
potential component in pharmaceutical formulations. Mass spectrometry is a powerful analytical
technique for the structural elucidation and quantification of such compounds. This application
note provides a detailed protocol for the analysis of 1-(Perfluoro-n-octyl)tetradecane using
Gas Chromatography-Mass Spectrometry (GC-MS) with Electron lonization (El).

Chemical Properties

Property Value
Molecular Formula C22H29F17
Molecular Weight 616.44 g/mol [1]
Exact Mass 616.20 g/mol [1]

Experimental Protocol: GC-MS Analysis
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This protocol outlines the steps for the analysis of 1-(Perfluoro-n-octyl)tetradecane by GC-
MS.

1. Sample Preparation

o Standard Solution: Prepare a 1 mg/mL stock solution of 1-(Perfluoro-n-octyl)tetradecane in
a high-purity solvent such as ethyl acetate or hexane.

o Working Solutions: Serially dilute the stock solution to prepare working standards in the
desired concentration range (e.g., 1-100 pg/mL).

o Sample Matrix: For samples in a complex matrix, a suitable extraction method such as liquid-
liquid extraction or solid-phase extraction may be necessary to isolate the analyte of interest.

2. Instrumentation
o Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

o Mass Spectrometer: A single quadrupole or ion trap mass spectrometer with an electron
ionization (EI) source.

w

. GC-MS Conditions
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Parameter Condition

30 m x 0.25 mm ID, 0.25 pum film thickness, non-
GC Column _

polar (e.g., 5% phenyl-methylpolysiloxane)
Injector Temperature 280 °C
Injection Volume 1L

Injection Mode

Splitless (or split, depending on concentration)

Carrier Gas

Helium at a constant flow rate of 1.0 mL/min

Oven Program

Initial temperature of 80 °C, hold for 2 min, ramp
to 300 °C at 15 °C/min, hold for 10 min

Transfer Line Temp

290 °C

lon Source Temp

230 °C

lonization Mode

Electron lonization (EI)

Electron Energy 70 eV
Mass Range m/z 50-700
Scan Rate 2 scans/sec

Data Presentation: Predicted Fragmentation Pattern

The electron ionization of 1-(Perfluoro-n-octyl)tetradecane is expected to result in
fragmentation of both the perfluorooctyl and the tetradecane chains. The table below
summarizes the predicted major fragment ions.
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m/z (Predicted)

lon Formula Description

Molecular lon (likely low

616 [C22H29F17]+e
abundance)
419 [C8F17]+ Perfluorooctyl cation
197 [C14H29]+ Tetradecyl cation
183 [C13H27]+ Loss of CH3 from tetradecyl
169 [C3F7]+ Perfluoropropyl cation
Fragment from perfluoroalkyl
131 [C3F5]+ _
chain
119 [C2F5]+ Perfluoroethyl cation
Trifluoromethyl cation (likely
69 [CF3]+ _
high abundance)
Butyl cation from tetradecane
57 [C4H9]+ _
chain
Propyl cation from tetradecane
43 [C3HT7]+ _
chain
Visualizations

Proposed Fragmentation Pathway
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Proposed EI Fragmentation of 1-(Perfluoro-n-octyl)tetradecane
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Caption: Proposed fragmentation pathway under Electron lonization.

Experimental Workflow
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GC-MS Analysis Workflow
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Caption: Workflow for GC-MS analysis of 1-(Perfluoro-n-octyl)tetradecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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